Cas no 861011-61-2 (Phenol, 4-(1,1,2-trimethylpentyl)-)

• Product Name: Phenol, 4-(1,1,2-trimethylpentyl)-
• CAS No: 861011-61-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 662610
• PubChem ID: 70267620
• Update Time: 2025-06-11

Phenol, 4-(1,1,2-trimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1,2-trimethylpentyl)-
• 4-(2,3-dimethylhexan-2-yl)phenol
• DTXSID30741777
• 4-(1,1,2-trimethylpentyl)phenol
• SCHEMBL8064735
• EN300-7460862
• 861011-61-2

• Inchi： 1S/C14H22O/c1-5-6-11(2)14(3,4)12-7-9-13(15)10-8-12/h7-11,15H,5-6H2,1-4H3
• InChI Key： RJMVWHDIOMDTHL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)C(C)CCC

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol, 4-(1,1,2-trimethylpentyl)-

Comprehensive Overview of Phenol, 4-(1,1,2-trimethylpentyl)- (CAS No. 861011-61-2)

Phenol, 4-(1,1,2-trimethylpentyl)-, identified by its CAS No. 861011-61-2, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, characterized by its unique alkylated phenol structure, is widely utilized in the formulation of high-performance materials, including antioxidants, stabilizers, and intermediates for advanced chemical synthesis. Its molecular structure, featuring a trimethylpentyl group attached to a phenol ring, imparts distinct physicochemical properties, making it valuable in niche markets.

In recent years, the demand for Phenol, 4-(1,1,2-trimethylpentyl)- has surged due to its role in sustainable chemistry and green manufacturing. Researchers and manufacturers are increasingly exploring its potential as a bio-based alternative to traditional petrochemical derivatives. This aligns with global trends toward eco-friendly solutions and circular economy practices. The compound's stability under high temperatures and resistance to oxidation further enhance its appeal for applications in polymer production and lubricant additives.

One of the most frequently searched questions about CAS No. 861011-61-2 revolves around its synthesis methods and industrial-scale production. The compound is typically synthesized through alkylation reactions involving phenol and specific olefins, with catalysts such as acidic ion-exchange resins or zeolites. Optimizing these processes to improve yield and purity remains a key focus for chemists, particularly in light of tightening environmental regulations.

Another hot topic is the safety profile and handling guidelines for Phenol, 4-(1,1,2-trimethylpentyl)-. While it is not classified as a hazardous substance under major regulatory frameworks, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed protocols for personal protective equipment (PPE) and spill management, addressing common user concerns.

The versatility of Phenol, 4-(1,1,2-trimethylpentyl)- extends to its use in pharmaceutical intermediates and agrochemical formulations. Its ability to act as a building block for more complex molecules has led to innovations in drug discovery and crop protection. For instance, derivatives of this compound have shown promise in enhancing the efficacy of certain herbicides and fungicides, contributing to sustainable agriculture practices.

From an SEO perspective, terms like "buy 4-(1,1,2-trimethylpentyl)phenol" and "861011-61-2 suppliers" are highly relevant, reflecting commercial interest. Manufacturers and distributors often highlight batch consistency, regulatory compliance, and custom synthesis capabilities to meet diverse client needs. Additionally, discussions on price trends and supply chain dynamics for this compound are prevalent in industry forums, underscoring its economic significance.

In conclusion, Phenol, 4-(1,1,2-trimethylpentyl)- (CAS No. 861011-61-2) represents a critical component in modern chemistry, bridging gaps between innovation and industrial application. Its multifaceted uses, coupled with growing emphasis on sustainability and efficiency, ensure its continued relevance in scientific and commercial landscapes. For those seeking deeper insights, peer-reviewed journals and patent databases offer extensive technical data on its properties, applications, and future prospects.